Calcium glycerophosphate, neurosin

Description

Calcium glycerophosphate, also known as neurosin, refers to a compound with the molecular formula C3H9CaO6P . It can exist in anhydrous form or as a hydrate, including monohydrate and dihydrate forms . Neurosin, or glycerophosphate calcium, includes three isomers: β-Phosphoric acid glycerol ester calcium salt ((HOCH2)2CHOPO3Ca) and D (+) and L (-)-α-Phosphoric acid glycerol ester calcium salt (HOCH2CH(OH)CH2OPO3Ca) . Dosage can range from small to heavy doses, with heavy doses being effective due to the compound's nontoxic and harmless nature without known side effects . It has been found that at higher levels, such as 7.5% (w/w) or more, neurosin can help stop nosebleeds, possibly due to the effect of calcium on blood coagulation .

Neurosin has various applications, including treating low levels of phosphate or calcium and preventing dental caries . Neurozin syrup benefits cognitive function, potentially improving thinking, memory, social behavior, and task performance, especially in older adults with dementia or Alzheimer’s disease . It may also benefit younger people by improving learning and studying . Additionally, neurosin can reduce anxiety symptoms, though determining the cause of anxiety is crucial for experiencing these benefits . The compound also benefits the immune system by reducing inflammation and oxidative stress through its antioxidant properties . Furthermore, Neurozin syrup may aid in mood enhancement, potentially assisting people recovering from neurological injuries or trauma by relieving stress . It may also promote cardiovascular health by leading to normal blood flow and reducing the chances of high blood pressure, and can enhance bone and muscle health due to its magnesium and calcium content .

Another notable function of neurosin is its role as a serine protease involved in the degradation of alpha-synuclein . This protein is dominantly expressed in the human brain . Research indicates that neurosin can prevent alpha-synuclein polymerization and that its downregulation can cause accumulation of alpha-synuclein within cultured cells . This suggests that neurosin plays a significant role in physiological alpha-synuclein degradation and in the pathogenesis of synucleinopathies . It has also been found in pathological senile plaques of Alzheimer's disease patients and has been suggested to play a role in AD pathogenesis . According to the official nomenclature, neurosin is also known as human kallikrein 6 (KLK6) .

• CAS No.: 58409-70-4
• Product Name: Calcium glycerophosphate, neurosin
• Molecular Formula: C3H7CaO6P
• Molecular Weight: 210.14 g/mol
• IUPAC Name: calcium;1,3-dihydroxypropan-2-yl phosphate
• Standard InChI: InChI=1S/C3H9O6P.Ca/c4-1-3(2-5)9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
• Standard InChIKey: UHHRFSOMMCWGSO-UHFFFAOYSA-L
• SMILES: C(C(CO)OP(=O)(O)O)O.[Ca]
• Canonical SMILES: C(C(CO)OP(=O)([O-])[O-])O.[Ca+2]
• Synonyms: Calcium glycerophosphate, neurosin; calcium 1,3-dihydroxypropan-2-yl dihydrogen phosphate
• PubChem Compound: 62820
• Last Modified: Apr 15 2024